N-(2-ethylphenyl)-2-(1H-1,2,4-triazol-3-ylthio)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-(1H-1,2,4-triazol-5-ylsulfanyl)acetamide
• InChI: InChI=1S/C12H14N4OS/c1-2-9-5-3-4-6-10(9)15-11(17)7-18-12-13-8-14-16-12/h3-6,8H,2,7H2,1H3,(H,15,17)(H,13,14,16)
• InChI Key: MABTZWLWMURNIB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NC=NN2
• Molecular Formula: C12H14N4OS
• Molecular Weight: 262.33 g/mol

Description

N-(2-ethylphenyl)-2-(1H-1,2,4-triazol-3-ylthio)acetamide, also known as ETAA, is a chemical compound that has been extensively studied for its potential use in scientific research. ETAA is a thioamide derivative of triazole, which is a five-membered heterocyclic compound that contains three nitrogen atoms. ETAA has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Scientific Research Applications

Pharmacokinetics and Drug Metabolism

Research into similar compounds often focuses on their pharmacokinetics and metabolism within the human body. For instance, studies might investigate how these compounds are absorbed, distributed, metabolized, and excreted, as well as how genetic factors, age, or comorbidities affect these processes. An understanding of these aspects can inform safer and more effective drug design and use (Liukas et al., 2011).

Drug Metabolites and Oxidative Stress

Another area of interest could be the investigation of drug metabolites and their implications for oxidative stress and potential toxicity. Research might explore how compounds similar to "N-(2-ethylphenyl)-2-(1H-1,2,4-triazol-3-ylthio)acetamide" interact with cellular components, potentially leading to oxidative stress or mitigating it, which is crucial for assessing drug safety (Trettin et al., 2014).

Interaction with Enzyme Systems

The interaction of compounds with specific enzyme systems, such as cytochrome P450, cyclooxygenase (COX), and nitric oxide synthase (NOS), is another key research area. These interactions can influence the efficacy and safety of drugs, as well as their potential side effects. Understanding these interactions helps in the development of drugs with minimal adverse effects and optimal therapeutic benefit (Lee et al., 2007).

Clinical Applications and Safety

Finally, research into compounds with analgesic, antipyretic, or anti-inflammatory properties often includes clinical trials to evaluate their efficacy and safety in various populations. These studies are critical for determining the appropriate clinical use of these compounds and understanding their potential impacts on health (Sudano et al., 2010).